4-(1,2-Oxazol-4-yl)phenol

• Molecular Formula: C9H7NO2
• Molecular Weight: 161.16 g/mol
• IUPAC Name: 4-(1,2-oxazol-4-yl)phenol
• InChI: InChI=1S/C9H7NO2/c11-9-3-1-7(2-4-9)8-5-10-12-6-8/h1-6,11H
• InChI Key: JFBQOBDTCANUOZ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=CON=C2)O

Description

4-(1,2-Oxazol-4-yl)phenol is a useful research compound. Its molecular formula is C9H7NO2 and its molecular weight is 161.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a round-bottomed flask was added D,L-methionine (1.30 g, 8.73 mmol), 4-(4-methoxy-phenyl)-isoxazole (1.02 g, 5.82 mmol), and methanesulfonic acid (24 ml). The resulting solution was heated to about 70° C. for about eighteen hours, and was then allowed to cool to room temperature and poured onto ice water. The mixture was adjusted to about pH 4, and the heterogenous mixture was filtered. The solid was washed with water and then dried to yield the title compound as an off-white solid (640 mg, 68% yield). LRMS ([M−H]−)=160.0.

Synthesis routes and methods II

Procedure details